7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• Molecular Formula: C7H6N4O3
• Molecular Weight: 194.15 g/mol
• IUPAC Name: 7-amino-5-oxo-4H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C7H6N4O3/c8-4-2-6(12)9-5-1-3(7(13)14)10-11(4)5/h1-2H,8H2,(H,9,12)(H,13,14)
• InChI Key: DOAVFAOVIFKUPB-UHFFFAOYSA-N
• Isomeric SMILES: C1=C(NN2C1=NC(=O)C=C2N)C(=O)O
• SMILES: C1=C(N2C(=CC(=N2)C(=O)O)NC1=O)N
• synonyms: Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-amino-4,5-dihydro-5-oxo- (9CI)
• CAS No.: 197367-86-5

Description

7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid has potential applications in medicinal chemistry. It has been studied as a potential inhibitor of dihydrofolate reductase, which is an important enzyme involved in the biosynthesis of folic acid. Inhibition of this enzyme can lead to the suppression of cancer cell growth. This compound has also been studied as a potential inhibitor of thymidylate synthase, which is another important enzyme involved in the biosynthesis of DNA. Inhibition of this enzyme can lead to the suppression of cancer cell growth.

Mechanism of Action

The mechanism of action of 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid as an inhibitor of dihydrofolate reductase and thymidylate synthase has been extensively studied. It has been found that this compound binds to the active site of these enzymes and inhibits their activity. The inhibition of these enzymes leads to the suppression of cancer cell growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. It has been found that this compound exhibits potent antitumor activity in various cancer cell lines. It has also been found to have low toxicity in normal cells. In vivo studies have shown that this compound has significant antitumor activity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid in lab experiments is its potent antitumor activity in various cancer cell lines. Another advantage is its low toxicity in normal cells. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid. One direction is to study the mechanism of action of this compound in more detail. Another direction is to study the potential applications of this compound in combination with other anticancer agents. Additionally, the development of more efficient synthesis methods for this compound can also be explored.

Synthesis Methods

The synthesis of 7-Amino-5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylic acid has been achieved using various methods. One of the most commonly used methods is the reaction between 2,4,5-triamino-6-hydroxypyrimidine and ethyl acetoacetate in the presence of acetic anhydride and sodium acetate. Another method involves the reaction between 2,4,5-triaminopyrimidine and ethyl acetoacetate in the presence of acetic anhydride and sodium acetate. The yield of the product obtained using these methods varies from 60% to 80%.